GSK2188931B
Description
GSK2188931B is a novel and potent soluble epoxide hydrolase (sEH) inhibitor. sEH inhibition exerts beneficial effects on cardiac function and ventricular remodeling post-MI, and direct effects on fibrosis and hypertrophy in cardiac cells.
Scientific Research Applications
Graph Signal Processing in Scientific Research : Graph Signal Processing (GSP) develops tools for data on irregular graph domains, relevant to sensor network data, biological data, and image processing (Ortega et al., 2017).
Migration of Scientific Applications from Grid to Cloud Infrastructure : This study explores the migration of scientific applications like the SWAT hydrological model from Grid to Cloud, highlighting the technical challenges and solutions (Biro et al., 2012).
Frameworks in Scientific Software Development : Discusses the importance of scientific software frameworks for grid-enabling applications and developing new applications, offering a comparison of existing frameworks (Appelbe et al., 2007).
Cyber-Physical Infrastructure in Geoscience Research : This paper reviews the role of the Geospatial Sensor Web (GSW) as a new cyber-physical information infrastructure for geoscience, discussing its impact on environmental, hydrological, and natural disaster analysis (Zhang et al., 2018).
Data Sharing Practices in Scientific Research : Explores the data practices of researchers, focusing on data sharing, which is essential for verification of results and extending research (Tenopir et al., 2011).
Hybrid Linked Data and Graph Database in Biological Knowledge Networks : This paper presents developments in connecting, searching, and sharing data about genome-scale knowledge networks, using a hybrid approach of linked data and graph databases (Brandizi et al., 2018).
properties
Product Name |
GSK2188931B |
|---|---|
Molecular Formula |
C19H22BrF3N6O2 |
Molecular Weight |
503.32 |
SMILES |
O=C(C1CCN(C2=NC(C)=NC(NC)=N2)CC1)NCC3=CC=C(Br)C=C3OC(F)(F)F |
Appearance |
Solid powder |
synonyms |
GSK2188931B; GSK 2188931B; GSK-2188931B; GSK-2188931; GSK 2188931; GSK2188931.; N-(4-bromo-2-(trifluoromethoxy)benzyl)-1-(4-methyl-6-(methylamino)-1,3,5-triazin-2-yl)piperidine-4-carboxamide |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
